Cas no 56558-34-0 (N-methyl-1-(2-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)propan-2-amine)

• Product Name: N-methyl-1-(2-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)propan-2-amine
• CAS No: 56558-34-0
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 1599031
• PubChem ID: 29827
• Update Time: 2025-04-21

N-methyl-1-(2-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)propan-2-amine
• 1-[2-(Adamantan-1-yl)phenyl]-N-methylpropan-2-amine
• LogP</sup>
• 1-(1-adamantyl)-N-methylpropan-2-amine
• Adamantylmethamphetamine
• 56558-34-0
• 1-(1-adamantyl)-2-(N-methylamino)propane
• DTXSID90972000
• Tricyclo(3.3.1.1(3,7))decane-1-ethanamine, N,alpha-dimethyl-, (+-)-
• 2-Methylamino-1-(adamant-1'-yl)propane
• 1-(Adamantan-1-yl)-N-methylpropan-2-amine

• Inchi： 1S/C14H25N/c1-10(15-2)6-14-7-11-3-12(8-14)5-13(4-11)9-14/h10-13,15H,3-9H2,1-2H3
• InChI Key： LMGZYDOGXGRMSP-UHFFFAOYSA-N
• SMILES： N(C)C(C)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 283.23017
• Monoisotopic Mass: 207.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 4

Experimental Properties

• Density: 1.036
• Boiling Point: 388.9°C at 760 mmHg
• Flash Point: 172°C
• Refractive Index: 1.564
• PSA: 12.03